![molecular formula C4H2ClNO2S B042321 4-Chloroisothiazole-5-carboxylic acid CAS No. 88982-87-0](/img/structure/B42321.png)
4-Chloroisothiazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Chloroisothiazole-5-carboxylic acid (CITC) is an organic compound belonging to the family of thiazole carboxylic acids. It is a colorless solid that is widely used in scientific research due to its diverse applications. CITC is a versatile compound that can be used in the synthesis of various compounds and materials, as well as for its biochemical and physiological effects.
Scientific Research Applications
Pharmacological Applications
Carboxylic acid derivatives, including those with complex structures like 4-Chloroisothiazole-5-carboxylic acid, play a crucial role in medicinal chemistry. Compounds like chlorogenic acid (CGA) have been extensively studied for their diverse biological and pharmacological effects. CGA, for instance, is known for its antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, and antimicrobial properties. It modulates lipid metabolism and glucose in metabolic disorders, suggesting a broad therapeutic potential (M. Naveed et al., 2018).
Biocatalyst Inhibition by Carboxylic Acids
The impact of carboxylic acids on microbial biocatalysts is significant, especially in the context of bio-renewable chemicals. For example, certain carboxylic acids can inhibit engineered microbes like Escherichia coli and Saccharomyces cerevisiae, impacting the yield and titer of desired products. This highlights the importance of understanding carboxylic acid interactions in biotechnological applications and the need for metabolic engineering strategies to increase microbial robustness (L. Jarboe et al., 2013).
Role as Food Additives and Nutraceuticals
Chlorogenic acid also exemplifies the dual role of certain carboxylic acid derivatives as food additives and nutraceuticals. Its antimicrobial properties against a wide range of organisms, antioxidant activity, and protective properties against degradation of bioactive compounds in food showcase the potential of carboxylic acid derivatives in enhancing food safety and nutritional value (Jesús Santana-Gálvez et al., 2017).
Antioxidant and Anti-inflammatory Agents
Research into benzofused thiazole derivatives for their in vitro antioxidant and anti-inflammatory activities illustrates the ongoing search for novel therapeutic agents. These compounds, through their structural activity, offer insights into the development of alternative medicines for treating inflammation and oxidative stress-related disorders (Dattatraya G. Raut et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as pyrazole-thiazole carboxamide derivatives, have been found to exhibit fungicidal activity . These compounds are known to inhibit succinate dehydrogenase (SDH), an important membrane complex in the tricarboxylic acid cycle, which provides energy for the growth of pathogenic bacteria .
Mode of Action
By occupying the site of action at succinate dehydrogenase, it could potentially lead to the death of the pathogen .
Biochemical Pathways
The compound likely affects the tricarboxylic acid cycle, given its potential inhibition of succinate dehydrogenase . This could disrupt the energy production of the pathogen, leading to its death. The downstream effects would depend on the specific pathogen and its metabolic pathways.
Result of Action
Based on its potential mode of action, it could lead to the death of the pathogen by disrupting its energy production .
properties
IUPAC Name |
4-chloro-1,2-thiazole-5-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2ClNO2S/c5-2-1-6-9-3(2)4(7)8/h1H,(H,7,8) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATQDAONQAQHTEM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NSC(=C1Cl)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2ClNO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50633362 |
Source
|
Record name | 4-Chloro-1,2-thiazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50633362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.58 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
88982-87-0 |
Source
|
Record name | 4-Chloro-1,2-thiazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50633362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.